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Compound of Interest

Compound Name: TZ4M

Cat. No.: B12387039 Get Quote

Technical Support Center: Autonics TZ4M
Temperature Controller
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for calibrating and troubleshooting the Autonics

TZ4M temperature controller to ensure experimental accuracy.

Frequently Asked Questions (FAQs)
Q1: What is the display accuracy of the TZ4M controller?

A1: The display accuracy of the TZ4M is the higher of either ±0.3% of the full scale (F.S.) or

3°C.[1][2][3] This specification is critical for determining the potential error in your temperature

readings.

Q2: How can I improve the accuracy of my temperature measurements?

A2: To enhance accuracy, you can use the Input Correction (Input Bias) function, referred to as

IN-B in the manual.[4] This feature allows you to offset the displayed value to match a

calibrated reference thermometer. Additionally, performing an Auto-Tuning (AT) cycle helps

optimize the control parameters for your specific experimental setup, leading to more stable

and accurate temperature regulation.[1][5]

Q3: My controller is displaying "oPEn". What does this mean?
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A3: The "oPEn" error message indicates that the sensor is disconnected or the wiring is faulty.

[6] You should immediately check the connections between the temperature sensor

(thermocouple or RTD) and the controller's input terminals.

Q4: The displayed temperature is fluctuating significantly. How can I stabilize it?

A4: Temperature fluctuation, or "hunting," can be caused by several factors. If you are using

ON/OFF control, adjusting the hysteresis (HYS) can help.[1][5] For PID control, which is

recommended for high-precision applications, running the Auto-Tuning (AT) function is

essential.[1][5] This allows the controller to learn the thermal characteristics of your system and

optimize the PID parameters (Proportional, Integral, and Derivative) for stable control.

Q5: Can I use a different type of temperature sensor with my TZ4M?

A5: Yes, the TZ4M is compatible with various thermocouple and RTD sensors.[1][2][3]

However, you must configure the controller to the correct input type. This involves setting the

internal switches and selecting the corresponding sensor type in the parameter settings.[3]

Mismatched sensor types will lead to erroneous readings.[6]
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Issue Possible Cause Troubleshooting Steps

"oPEn" Error Message
Sensor is disconnected or

broken.

1. Power down the controller.

2. Check the wiring between

the sensor and the controller's

input terminals. 3. Ensure the

correct polarity for

thermocouples. 4. If the issue

persists, test the sensor for

continuity.

"Err" Error Message

Internal program data is

damaged due to strong

external noise.

1. Power cycle the controller.

2. If the error persists, the unit

may require servicing.[1]

Inaccurate Temperature

Reading

1. Incorrect input sensor

setting. 2. Sensor placement is

not optimal. 3. Controller

requires calibration (input bias

adjustment).

1. Verify that the input sensor

type in the parameter settings

matches the connected

sensor.[6] 2. Ensure the

sensor is positioned to

accurately measure the target

temperature. 3. Perform the

Input Bias Calibration Protocol

outlined below.

Temperature Overshoots

Setpoint
Poorly tuned PID parameters.

1. Run the Auto-Tuning (AT)

function.[1][5] 2. For systems

sensitive to overshoot,

consider using the PIDS (Low-

speed response type) control

mode.[1][5]

Controller Does Not Power On
No power supply or incorrect

wiring.

1. Verify the power supply is

within the specified range

(100-240VAC 50/60Hz).[1] 2.

Check the power wiring to the

correct terminals.
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Quantitative Data Summary
TZ4M Accuracy and Input Specifications

Parameter Specification

Display Accuracy F.S. ±0.3% or 3°C (whichever is higher)[1][2][3]

Sampling Cycle 500ms[2]

Compatible Thermocouples
K(CA), J(IC), R(PR), E(CR), T(CC), S(PR),

N(NN), W(TT)[1][3]

Compatible RTDs DPt100Ω, JPt100Ω[1][2][3]

Analog Inputs 1-5VDC, 0-10VDC, DC4-20mA[1][2][3]

Control Method Comparison
Control Method Best For Key Parameters

ON/OFF Control

Non-critical applications where

some temperature fluctuation

is acceptable.

Hysteresis (HYS)[1][5]

PID Control (PIDF/PIDS)

High-precision applications

requiring stable temperature

control.

Proportional Band (P), Integral

Time (I), Derivative Time (D)[1]

[5]

Experimental Protocols
Protocol 1: Initial Setup and Auto-Tuning
This protocol is essential for allowing the TZ4M to learn the thermal properties of your specific

experimental setup.

System Assembly: Securely connect the heater, the TZ4M controller, and the temperature

sensor in your experimental apparatus. Ensure the sensor is correctly positioned to measure

the target temperature.

Power On and Parameter Setting: Power on the controller and configure the basic

parameters, including the correct input sensor type.
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Set Target Temperature: Set your desired operating temperature (Set Value or SV).

Initiate Auto-Tuning: Press and hold the AT key for 3 seconds to begin the auto-tuning

process.[1][5] The AT indicator will flash.

Tuning Cycle: The controller will cycle the output on and off to learn the system's response.

This process may take some time.

Completion: The AT indicator will turn off when the process is complete.[1][5] The controller

has now optimized the PID parameters for your system.

Protocol 2: Input Bias Calibration for Enhanced
Accuracy
This protocol should be performed after auto-tuning to correct for any inherent offset between

the controller's reading and a certified reference thermometer.

System Stabilization: Allow your system to reach and stabilize at the desired setpoint

temperature after running the auto-tuning protocol.

Reference Measurement: Place a calibrated, high-accuracy reference thermometer at the

same measurement point as the TZ4M's sensor.

Record Temperatures: Record the stable temperature reading from both the TZ4M's display

(Present Value or PV) and the reference thermometer.

Calculate Offset: Determine the difference between the reference thermometer and the

TZ4M's displayed temperature.

Access Input Bias Setting: Navigate to the IN-B (Input Bias) parameter in the controller's

settings.[4][7]

Apply Correction: Enter the calculated offset value into the IN-B parameter. For example, if

the TZ4M reads 100.5°C and the reference is 100.0°C, enter an IN-B value of -0.5°C.

Verification: Allow the system to re-stabilize and verify that the TZ4M's displayed temperature

now closely matches the reference thermometer.
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Caption: Workflow for TZ4M Calibration
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Caption: Troubleshooting Logic for Inaccurate Readings

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12387039?utm_src=pdf-custom-synthesis
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://www.automationpioneer.com/product/autonics-temperature-controller-tz4m-t4s/
https://www.automationpioneer.com/product/autonics-temperature-controller-tz4m-t4s/
https://autonics.se/wp-content/uploads/2018/03/tz_en_manual_170905_he.pdf
https://www.manualslib.com/products/Autonics-Tz4m-9026802.html
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://www.youtube.com/watch?v=_Uru0qsF7HA
https://www.youtube.com/watch?v=UFtHz-ZEarE
https://www.benchchem.com/product/b12387039#calibrating-the-tz4m-temperature-controller-for-research-accuracy
https://www.benchchem.com/product/b12387039#calibrating-the-tz4m-temperature-controller-for-research-accuracy
https://www.benchchem.com/product/b12387039#calibrating-the-tz4m-temperature-controller-for-research-accuracy
https://www.benchchem.com/product/b12387039#calibrating-the-tz4m-temperature-controller-for-research-accuracy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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